tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate

• CAS: 214147-60-1

Core Science & Biosynthesis

An In-depth Technical Guide to tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate. It further details its synthesis, reactivity, and key applications as a versatile building block in medicinal chemistry and drug development. This document is intended to serve as a valuable resource for researchers and professionals engaged in the design and synthesis of novel therapeutic agents.

Introduction: A Privileged Scaffold in Medicinal Chemistry

The benzimidazole nucleus is a "privileged structure" in medicinal chemistry, forming the core of numerous pharmacologically active compounds with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[1][2][3] tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate is a key synthetic intermediate that combines the benzimidazole core with two strategic functional groups: a reactive 2-chloro substituent and a tert-butyloxycarbonyl (Boc) protecting group on one of the imidazole nitrogens.

The 2-chloro group serves as a versatile handle for introducing various substituents through nucleophilic substitution reactions, allowing for the exploration of diverse chemical space.[4] The Boc protecting group offers stability during synthetic manipulations and can be selectively removed under acidic conditions, enabling further functionalization of the benzimidazole core.[5][6][7][8][9] This unique combination of features makes tert-butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate a valuable tool for the synthesis of complex molecules with potential therapeutic applications.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and chemical properties of a synthetic building block is paramount for its effective utilization in research and development. This section summarizes the key physicochemical and spectroscopic data for tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of the title compound.

Property	Value	Source(s)
CAS Number	214147-60-1	[10]
Molecular Formula	C₁₂H₁₃ClN₂O₂	[10]
Molecular Weight	252.70 g/mol	[10]
Appearance	White to yellow solid	[6]
Melting Point	Not explicitly reported in the searched literature.
Solubility	Predicted to be soluble in organic solvents such as ethanol, DMSO, and DMF.[11]
Purity	Typically available at ≥95% purity.	[6]
Storage	Store in an inert atmosphere at room temperature.

Spectroscopic Data

While specific experimental spectra for tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate were not found in the provided search results, predicted data based on the analysis of structurally related benzimidazole derivatives can provide valuable guidance for characterization.[12][13]

Predicted ¹H NMR Spectral Data:

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~ 7.8 - 7.4	Multiplet	Aromatic Protons (4H)
~ 1.7	Singlet	tert-Butyl Protons (9H)

Predicted ¹³C NMR Spectral Data:

Chemical Shift (δ, ppm)	Assignment
~ 150	C=O (Carbamate)
~ 145	C2 (C-Cl)
~ 140, 130	Quaternary Aromatic Carbons
~ 125, 115	Aromatic CH Carbons
~ 85	Quaternary Carbon (tert-Butyl)
~ 28	Methyl Carbons (tert-Butyl)

Predicted FT-IR Spectral Data:

Wavenumber (cm⁻¹)	Assignment
~ 3100-3000	Aromatic C-H stretch
~ 2980-2850	Aliphatic C-H stretch
~ 1730	C=O stretch (Carbamate)
~ 1600, 1480	Aromatic C=C stretch
~ 1250	C-N stretch
~ 800-700	C-Cl stretch

Predicted Mass Spectrometry Data:

m/z	Interpretation
252/254	[M]⁺ (Molecular ion peak with isotopic pattern for Cl)
196/198	[M - C₄H₈]⁺ (Loss of isobutylene)
152	[M - Boc]⁺

Reactivity and Synthetic Utility

The synthetic utility of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate stems from the reactivity of its two key functional groups: the 2-chloro substituent and the N-Boc protecting group.

Nucleophilic Substitution at the 2-Position

The electron-withdrawing nature of the benzimidazole ring system facilitates nucleophilic aromatic substitution (SNAr) at the 2-position, where the chlorine atom acts as a good leaving group.[4] This allows for the introduction of a wide variety of nucleophiles, including amines, thiols, and alkoxides, to generate a library of 2-substituted benzimidazole derivatives. The N-Boc group generally remains stable under these conditions.

Caption: General workflow for nucleophilic substitution.

Deprotection of the Boc Group

The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group that can be readily removed to unveil the N-H functionality of the imidazole ring. This allows for subsequent reactions at this position, such as N-alkylation or N-arylation. Common reagents for Boc deprotection include trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in an organic solvent like dioxane or methanol.[5][6][7][8][9]

Caption: Boc deprotection of the title compound.

Experimental Protocols

This section provides representative, step-by-step methodologies for the synthesis of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate and a general protocol for its use in nucleophilic substitution reactions.

Synthesis of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate

While a specific, detailed experimental protocol for the synthesis of the title compound was not found in the provided search results, a general two-step procedure can be inferred from the synthesis of related compounds.[11][12]

Step 1: Synthesis of 2-chlorobenzimidazole

• To a stirred suspension of o-phenylenediamine (1.0 eq) in a suitable solvent (e.g., ethanol), add the desired carboxylic acid or its derivative (e.g., chloroacetic acid, 1.1 eq).

• Heat the reaction mixture to reflux for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and neutralize with a base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-chlorobenzimidazole.

Step 2: N-Boc Protection

• To a solution of 2-chlorobenzimidazole (1.0 eq) in a suitable solvent (e.g., tetrahydrofuran or dichloromethane), add a base such as triethylamine (1.5 eq) or diisopropylethylamine (DIPEA).

• Add di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete as monitored by TLC.

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate.

General Protocol for Nucleophilic Substitution

The following is a general procedure for the reaction of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate with a nucleophile.[14][15]

• To a solution of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (1.0 eq) in a suitable aprotic solvent (e.g., DMF or DMSO), add a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq) and the desired nucleophile (1.2 eq).

• Heat the reaction mixture to an appropriate temperature (e.g., 80-120 °C) and stir for several hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 2-substituted benzimidazole derivative.

Applications in Medicinal Chemistry

tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate is a valuable building block for the synthesis of a wide variety of biologically active molecules. The ability to introduce diverse functionalities at the 2-position allows for the fine-tuning of pharmacological properties and the exploration of structure-activity relationships (SAR).

Derivatives of this compound have been investigated for their potential as:

• Anticancer agents: By incorporating moieties known to interact with cancer-related targets.[1]

• Antiviral agents: As scaffolds for the development of inhibitors of viral replication.[16]

• Enzyme inhibitors: The benzimidazole core can be functionalized to target the active sites of various enzymes.

The synthetic versatility of this intermediate makes it a powerful tool in the hit-to-lead and lead optimization phases of drug discovery.

Safety and Handling

tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, in a well-ventilated fume hood. It is classified as harmful if swallowed and may cause skin, eye, and respiratory irritation.[6] Refer to the Safety Data Sheet (SDS) for complete safety and handling information before use.

Conclusion

tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate is a strategically important synthetic intermediate that provides a convenient entry point to a diverse range of 2-substituted benzimidazole derivatives. Its well-defined reactivity, coupled with the stability and facile removal of the Boc protecting group, makes it an invaluable tool for medicinal chemists and drug development professionals. The information presented in this technical guide is intended to facilitate its effective use in the synthesis of novel compounds with potential therapeutic value.

References

• Electronic Supplementary Material (ESI) for Catalysis Science & Technology. - The Royal Society of Chemistry. (URL not available)
• Supporting Inform
• An In-depth Technical Guide to the Synthesis of 2-tert-Butyl-1H-benzo[d]imidazole from o-Phenylenediamine - Benchchem. (URL not available)
• tert-Butyl 2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate | Manasa Life Sciences. (URL not available)
• tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxyl
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (URL not available)
• tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxyl
• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-medi
• TERT-BUTYL 2-(CHLOROMETHYL)
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC. (URL not available)
• tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxyl
• Deprotection of N-tert-Butoxycarbonyl (Boc)
• FACILE PREPARATION OF SUBSTITUTED BENZIMIDAZOLE-2-CARBOXYLATES Yongbao Zhu, Krystyna A. Skupinska, and Ernest J. McEachern* Anor. (URL not available)
• Experiment 5: Nucleophilic Substitution Reactions (SN1/SN2) - Department of Chemistry. (URL not available)
• Concise on Some Biologically Important 2-Substituted Benzimidazole Deriv
• The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradi
• 8.2 REACTION MECHANISMS 8.3 BIMOLECULAR NUCLEOPHILIC SUBSTITUTION. (URL not available)
• 1 H and 13 C NMR spectra of condensed benzimidazole and imidazobenzodiazepines - Arabian Journal of Chemistry. (URL not available)
• tert-Butyl 2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate | Manasa Life Sciences. (URL not available)
• Thermal and Crystallographic Studies of tert-Butyl 2-amino-1H-1,3-benzodiazole-1-carboxylate | Request PDF - ResearchG
• Benzimidazole synthesis - Organic Chemistry Portal. (URL not available)
• Synthesis of Some Novel N-alkylated 2-chloro-Benzimidazole Derivatives and their Biological Evalu
• Application Note: Characterization of Benzimidazole Derivatives Using ¹H NMR Spectroscopy - Benchchem. (URL not available)
• (PDF) 1H and 13C NMR spectra of condensed benzimidazole and imidazobenzodiazepines. (URL not available)
• Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories - RSC Publishing. (URL not available)
• Recent achievements in the synthesis of benzimidazole deriv
• Introductory Chapter: Short Insight in Synthesis and Applications of Benzimidazole and Its Deriv
• Newly synthesized benzimidazole–2–carbamate molecules show suppressive activities against plant pathogenic fungi and oomycetes - Sultan Qaboos University House of Expertise. (URL not available)
• Review Article Synthesis of Benzimidazole-Sulfonyl Derivatives and Their Biological Activities - Semantic Scholar. (URL not available)

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• 13. ¹H and ¹³C NMR spectra of condensed benzimidazole and imidazobenzodiazepines - Arabian Journal of Chemistry [arabjchem.org]
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1H and 13C NMR chemical shifts for tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate

In-Depth Technical Guide: 1 H and 13 C NMR Characterization of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate

Introduction & Mechanistic Context

In modern drug discovery and organic synthesis, benzimidazole derivatives serve as privileged scaffolds. Specifically, tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (commonly referred to as N-Boc-2-chlorobenzimidazole) is a highly versatile building block. It is frequently utilized in the synthesis of mechanistic target of rapamycin (mTOR) inhibitors for anti-aging and anti-cancer therapeutics[1], as well as in complex radical aromatic substitutions and cross-coupling reactions[2].

The strategic installation of the tert-butyloxycarbonyl (Boc) group at the N1 position serves a dual mechanistic purpose:

• Regioselective Control: It masks the hydrogen-bond donating N-H group, preventing unwanted N-alkylation during subsequent C2-functionalization.

• Electronic Modulation: The electron-withdrawing nature of the carbamate moiety pulls electron density away from the benzimidazole core, further activating the C2-chloro position for nucleophilic aromatic substitution (S N​ Ar) or palladium-catalyzed cross-coupling.

Understanding the precise Nuclear Magnetic Resonance (NMR) signature of this intermediate is critical for researchers to validate its successful synthesis and purity before advancing to late-stage functionalization.

Structural Analysis & Chemical Shift Causality

The structural validation of N-Boc-2-chlorobenzimidazole relies on understanding how its functional groups perturb the local magnetic environment of the molecule.

H NMR Causality

The 1 H NMR spectrum in CDCl 3​ is defined by two distinct regions: the aliphatic tert-butyl singlet and the aromatic multiplets[3].

• The tert-Butyl Group (1.80 ppm): The nine equivalent protons of the Boc group appear as a sharp, highly integrated singlet. While standard Boc groups often resonate around 1.50–1.60 ppm, the direct attachment to the electron-deficient, aromatic benzimidazole nitrogen induces a slight downfield shift to ~1.80 ppm[3].

• Anisotropic Deshielding of C7-H (7.90 ppm): The most critical diagnostic feature in the aromatic region is the 1H multiplet at 7.90 ppm[3]. The bulky Boc group forces the carbamate carbonyl oxygen into close spatial proximity with the C7 proton. The magnetic anisotropy of the C=O double bond severely deshields this specific proton, pushing it significantly downfield compared to the other aromatic protons (which cluster around 7.35–7.40 ppm).

C NMR Causality

While the 1 H NMR confirms the proton environments, the 13 C NMR provides a skeletal map of the molecule.

• C2-Chloro Carbon (~139.0 ppm): The electronegative chlorine atom exerts a strong inductive withdrawal (-I effect), deshielding the C2 carbon.

• Boc Carbamate Carbonyl (~147.5 ppm): The highly deshielded C=O carbon is a hallmark of the Boc group, confirming successful protection.

• Quaternary tert-Butyl Carbon (~86.0 ppm): The steric bulk and attachment to the carbamate oxygen push this sp 3 hybridized carbon far downfield from typical aliphatic signals.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the synthesis and subsequent NMR characterization must operate as a self-validating system. Below is the optimized protocol for generating and characterizing this compound.

Synthesis Protocol

• Reaction Setup: Charge a flame-dried round-bottom flask with 2-chlorobenzimidazole (1.0 equiv) and anhydrous THF (0.2 M).

• Catalytic Activation: Add Di-tert-butyl dicarbonate (Boc 2​ O, 1.2 equiv) and 4-Dimethylaminopyridine (DMAP, 0.1 equiv).

  • Causality: DMAP acts as a nucleophilic catalyst. It attacks the Boc anhydride to form a highly reactive, positively charged intermediate, which accelerates the transfer of the Boc group to the benzimidazole nitrogen. The evolution of CO 2​ gas serves as a visual indicator of reaction progress.

• Isolation: Stir at room temperature for 2-4 hours. Quench with water, extract with EtOAc, and purify via flash column chromatography.

NMR Sample Preparation & Acquisition Protocol

• Sample Prep: Dissolve 15–20 mg of the purified compound in 0.6 mL of CDCl 3​ (99.8% D) containing 0.03% v/v TMS. Transfer to a standard 5 mm NMR tube, ensuring no particulate matter remains to prevent magnetic field inhomogeneity.

• 1 H NMR Acquisition: Acquire at 400 MHz using a standard 30° pulse sequence (zg30), 16 scans.

  • Self-Validation Check: Verify the integration ratio. The tert-butyl singlet must integrate to exactly 9H relative to the 4H total integration of the aromatic region. Furthermore, the broad N-H exchangeable proton signal (typically 12.0–13.0 ppm in the unprotected precursor) must be completely absent.

• 13 C NMR Acquisition: Acquire at 101 MHz using a power-gated decoupling sequence (zgpg30).

  • Crucial Step: Set the relaxation delay (D1) to at least 2.0–3.0 seconds and acquire a minimum of 512 scans.

  • Causality: Quaternary carbons (C2, C=O, C3a, C7a) lack attached protons for efficient dipole-dipole relaxation. A longer D1 ensures these carbons fully relax between pulses, preventing signal saturation and allowing for accurate detection.

Quantitative Data Presentation

The following tables summarize the empirical and representative NMR chemical shifts for tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate in CDCl 3​ .

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )[3]

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment / Causality
7.90	Multiplet (m)	1H	C7-H (Aromatic). Strongly deshielded by the spatial proximity to the anisotropic field of the Boc carbonyl oxygen.
7.40	Multiplet (m)	2H	C4-H, C5-H or C6-H (Aromatic). Standard benzimidazole core protons.
7.35	Multiplet (m)	1H	C5-H or C6-H (Aromatic). Standard benzimidazole core protons.
1.80	Singlet (s)	9H	-C(CH 3​ ) 3​ (tert-butyl). Downfield shifted due to attachment to the electron-deficient N-carbamate system.

Table 2: Representative 13 C NMR Chemical Shifts (101 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Carbon Type	Assignment / Causality
~147.5	Quaternary (C=O)	Boc Carbonyl . Highly deshielded sp 2 carbon.
~142.5	Quaternary (Ar)	C3a . Bridgehead carbon adjacent to the imine nitrogen.
~139.0	Quaternary (C-Cl)	C2 . Deshielded by the inductive (-I) effect of the chlorine atom.
~132.0	Quaternary (Ar)	C7a . Bridgehead carbon adjacent to the Boc-protected nitrogen.
114.5 - 125.0	Methine (Ar-CH)	C4, C5, C6, C7 . Aromatic core carbons. C7 is typically the most shielded (~114.5 ppm).
~86.0	Quaternary (sp 3 )	-C(CH 3​ ) 3​ . Central carbon of the tert-butyl group, deshielded by oxygen.
~28.0	Primary (CH 3​ )	-C(CH 3​ ) 3​ . The three equivalent methyl carbons of the Boc group.

Visualizations

Fig 1. Step-by-step workflow for synthesis and NMR validation.

Fig 2. Logical relationship between functional groups and NMR chemical shifts.

References

• Title: Direct α-C–H Heteroarylation of Unprotected Primary Amines Source: ChemRxiv URL: [Link] (Cited for the application of N-Boc-2-chlorobenzimidazole in radical aromatic substitutions[2])

• Title: Discovery of small molecule mechanistic target of rapamycin inhibitors as anti-aging and anti-cancer therapeutics Source: Frontiers in Pharmacology URL: [Link] (Cited for the role of 2-chlorobenzimidazole derivatives in mTOR inhibitor synthesis[1])

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• 1. Frontiers | Discovery of small molecule mechanistic target of rapamycin inhibitors as anti-aging and anti-cancer therapeutics [frontiersin.org]
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• 3. 214147-60-1 | tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate | Chlorides | Ambeed.com [ambeed.com]

An In-depth Technical Guide to the Solubility of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate in Polar Aprotic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate, a key intermediate in pharmaceutical synthesis and medicinal chemistry. A detailed examination of the molecule's structural components is presented to establish a theoretical solubility framework based on fundamental chemical principles. This guide outlines a validated, step-by-step experimental protocol for the quantitative determination of solubility using the isothermal shake-flask method coupled with High-Performance Liquid Chromatography (HPLC). While specific quantitative data for this compound is not widely published, this document synthesizes information from structurally analogous compounds and established chemical theory to provide a robust predictive assessment and a reliable methodology for its empirical determination. This guide is intended for researchers, chemists, and drug development professionals who require a thorough understanding of this compound's behavior in common polar aprotic solvents.

Introduction to the Solute: A Key Synthetic Building Block

tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (CAS No. 214147-60-1) is a heterocyclic compound of significant interest in organic synthesis. Its structure features a benzimidazole core, which is a "privileged structure" in medicinal chemistry, appearing in numerous pharmacologically active agents.[1] The presence of a reactive 2-chloro group makes it a versatile precursor for introducing various functionalities through nucleophilic substitution reactions. Furthermore, the tert-butoxycarbonyl (Boc) group at the N1 position serves as a crucial protecting group, enhancing the compound's stability and enabling selective chemical transformations.[2]

Understanding the solubility of this intermediate in polar aprotic solvents is paramount for several reasons:

• Reaction Optimization: Achieving a homogeneous reaction medium is critical for predictable kinetics and high yields. Poor solubility can lead to sluggish or incomplete reactions.[3]

• Purification: Solubility dictates the choice of solvents for crystallization, precipitation, and chromatographic purification.

• Compound Management: In drug discovery settings, compounds are often stored as concentrated stock solutions in solvents like Dimethyl Sulfoxide (DMSO).[4] Knowledge of the solubility limit is essential to prevent precipitation and ensure accurate concentrations in biological assays.

This guide will deconstruct the molecule's physicochemical properties to predict its behavior and provide a rigorous experimental framework for its quantitative measurement.

Physicochemical Profile and Structural Analysis

The solubility of a molecule is fundamentally governed by its structure and the resulting intermolecular forces it can form with a solvent. The principle of "like dissolves like" serves as a useful starting point.[5]

Key Structural Features:

• Benzimidazole Core: This fused aromatic heterocyclic system is relatively rigid and planar. It possesses a dipole moment and can participate in π-π stacking interactions.

• 2-Chloro Substituent: The chlorine atom is an electron-withdrawing group that increases the polarity of the C-Cl bond. It acts as a very weak hydrogen bond acceptor.

• tert-Butoxycarbonyl (Boc) Group: This is a large, sterically bulky, and nonpolar (lipophilic) group. Its presence significantly impacts the molecule's overall shape and polarity. While the carbonyl moiety within the Boc group can act as a hydrogen bond acceptor, the overall character of the group is hydrophobic.

The combination of a polar benzimidazole core and a large, nonpolar Boc group gives the molecule an amphiphilic character, suggesting a nuanced solubility profile across different solvents.[6]

The Role of Polar Aprotic Solvents

Polar aprotic solvents are characterized by their high dipole moments and dielectric constants, but they lack acidic protons and do not act as hydrogen bond donors.[7] Common examples used in synthesis and drug discovery include Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and Acetonitrile (ACN).

These solvents are particularly effective at dissolving compounds like tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate for several reasons:

• Dipole-Dipole Interactions: The high polarity of these solvents allows them to effectively solvate the polar regions of the benzimidazole ring system.[8]

• Solvation of Cations: They are excellent at solvating cations, which can be beneficial in reactions involving salts.[7]

• High Boiling Points: Solvents like DMSO (189 °C) and DMF (153 °C) allow reactions to be conducted at elevated temperatures, which can improve solubility and reaction rates.[7]

Predicted Solubility Profile

Table 1: Predicted Solubility of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate in Common Polar Aprotic Solvents

Solvent	Chemical Formula	Type	Predicted Solubility	Rationale
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Polar Aprotic	High	Excellent solvating power for a wide range of organic compounds, including both polar and nonpolar moieties. Widely used for compound stock solutions.[4][10]
N,N-Dimethylformamide (DMF)	C₃H₇NO	Polar Aprotic	High	Strong polar solvent capable of dissolving many organic compounds. Its properties are similar to DMSO.[3]
Tetrahydrofuran (THF)	C₄H₈O	Polar Aprotic	Moderate to High	Less polar than DMSO/DMF but still an effective solvent for a wide range of organic molecules.
Acetonitrile (ACN)	C₂H₃N	Polar Aprotic	Moderate	Polar solvent, but generally has less solvating power for large, complex organic molecules compared to DMSO or DMF.
Acetone	C₃H₆O	Polar Aprotic	Moderate	Good general-purpose solvent, but its lower boiling point and moderate polarity might limit its capacity for this specific solute.

Experimental Protocol for Quantitative Solubility Determination

To obtain definitive quantitative data, a standardized experimental approach is necessary. The isothermal equilibrium shake-flask method is a widely accepted and reliable technique for determining the solubility of a compound in a specific solvent.[11][12] This protocol is adapted from established methodologies such as the OECD Guideline 105.[13][14]

Principle

An excess amount of the solid compound is agitated in a known volume of the solvent at a constant temperature for a sufficient duration to reach equilibrium. The resulting saturated solution is then carefully separated from the undissolved solid, and the concentration of the dissolved solute is measured using a calibrated analytical method, typically HPLC.[11]

Materials and Equipment

• tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (≥95% purity)

• HPLC-grade solvents (DMSO, DMF, ACN, etc.)

• Analytical balance (4-decimal place)

• Glass vials with screw caps (e.g., 4 mL or 8 mL)

• Constant temperature orbital shaker or incubator

• Centrifuge

• Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and a suitable C18 column

Step-by-Step Methodology

• Preparation of Standard Solutions:

  • Accurately weigh a small amount of the compound and dissolve it in a suitable solvent (e.g., Acetonitrile) to prepare a concentrated stock solution (e.g., 1 mg/mL).

  • Perform a series of serial dilutions from the stock solution to create at least five calibration standards of known concentrations.

  • Causality Check: A multi-point calibration curve is essential to ensure the accuracy and linearity of the analytical method over the expected concentration range.[11]

• Sample Preparation (Shake-Flask):

  • Add an excess amount of the solid compound to a pre-weighed glass vial. An amount that is at least 2-3 times the expected solubility is recommended. A preliminary test can help estimate this amount.[13]

  • Record the total mass of the compound added.

  • Pipette a precise volume (e.g., 2.0 mL) of the desired polar aprotic solvent into the vial.

  • Securely cap the vial. Prepare samples in triplicate for each solvent to ensure statistical validity.

• Equilibration:

  • Place the vials in a constant temperature shaker set to a standard temperature (e.g., 25 °C).

  • Agitate the vials at a constant speed for a period of 24 to 48 hours.

  • Causality Check: A prolonged equilibration time is critical to ensure that the solution reaches a true thermodynamic equilibrium between the dissolved and undissolved states.[11] Insufficient time can lead to an underestimation of solubility.

• Phase Separation and Sample Clarification:

  • After equilibration, let the vials stand undisturbed at the same constant temperature for at least 1 hour to allow the excess solid to settle.

  • Centrifuge the vials (e.g., at 10,000 rpm for 10 minutes) to pellet the remaining undissolved solid.

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the supernatant through a 0.22 µm PTFE syringe filter into a clean HPLC vial.

  • Causality Check: This two-step clarification (centrifugation and filtration) is crucial to remove all particulate matter, which would otherwise lead to an overestimation of the solubility. The filter material must be chemically inert and non-adsorptive to the solute.[12]

• Analysis and Quantification:

  • Analyze the calibration standards by HPLC to generate a calibration curve (Peak Area vs. Concentration).

  • Analyze the filtered sample solutions (the saturated filtrate) by the same HPLC method. It may be necessary to dilute the samples with the mobile phase to bring the concentration within the linear range of the calibration curve.

  • Determine the concentration of the compound in the sample vials by interpolating their peak areas from the calibration curve.

  • Calculate the final solubility, accounting for any dilutions made. Report the result in units such as mg/mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the protocol described in Section 5.0.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tert-Butyl 2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate | Manasa Life Sciences [manasalifesciences.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 5. chem.ws [chem.ws]
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• 8. Weak Interactions in Dimethyl Sulfoxide (DMSO)–Tertiary Amide Solutions: The Versatility of DMSO as a Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. gchemglobal.com [gchemglobal.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. OECD 105 - Phytosafe [phytosafe.com]

A Technical Guide to the Melting Point and Thermal Stability of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive overview of the analytical methodologies used to determine the melting point and thermal stability of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate. While specific experimental data for this compound is not publicly available, this document, authored from the perspective of a Senior Application Scientist, outlines the fundamental principles, experimental protocols, and expected data interpretation based on established knowledge of benzimidazole derivatives. By elucidating the causality behind experimental choices and providing a framework for self-validating protocols, this guide serves as an essential resource for researchers engaged in the characterization of novel chemical entities.

Introduction: The Significance of Thermal Properties in Drug Development

tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate is a heterocyclic compound featuring a benzimidazole core, a structure recognized as a "privileged scaffold" in medicinal chemistry due to its prevalence in a wide array of pharmacologically active agents. The tert-butoxycarbonyl (Boc) protecting group and the chloro substituent at the 2-position are critical features that influence its reactivity and potential as an intermediate in the synthesis of more complex molecules.

The melting point and thermal stability of such a compound are not mere physical constants; they are critical parameters that profoundly impact its lifecycle in a drug development pipeline. These properties govern:

• Purification and Handling: Knowledge of the melting point is essential for techniques like recrystallization.

• Storage and Stability: Thermal stability data informs the selection of appropriate storage conditions to prevent degradation over time.

• Formulation: Understanding the thermal behavior is crucial for developing stable and effective dosage forms.

• Regulatory Compliance: Thermal characterization data is a mandatory component of regulatory submissions.

This guide will focus on the two primary thermoanalytical techniques employed for this characterization: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Theoretical Framework: Understanding Thermal Transitions

The thermal behavior of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate is governed by the strength of its intermolecular forces in the crystalline state and the intramolecular bond energies.

• Melting Point: The melting point is the temperature at which the compound transitions from a solid to a liquid state. This is an endothermic process, requiring energy to overcome the crystal lattice forces. For a pure crystalline solid, this transition occurs at a sharp, well-defined temperature.

• Thermal Stability: This refers to the temperature at which the compound begins to decompose. Decomposition is an irreversible chemical process involving the breaking of covalent bonds. The presence of the Boc protecting group suggests a potential for thermal lability at elevated temperatures, as this group is designed to be removed under specific conditions.

Benzimidazole derivatives, as a class, can exhibit high thermal stability.[1][2] However, the nature and position of substituents play a crucial role in determining the ultimate decomposition temperature.[1][3] For instance, the introduction of electron-donating or electron-withdrawing groups can alter the thermal stability of the benzimidazole core.[1]

Experimental Determination of Melting Point and Thermal Stability

The following sections detail the standardized protocols for determining the melting point and thermal stability of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate.

Differential Scanning Calorimetry (DSC) for Melting Point Determination

DSC is a highly sensitive technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[4][5] This method is ideal for accurately determining the melting point and observing other thermal events like polymorphism.

Table 1: Key Parameters for DSC Analysis

Parameter	Typical Value/Range	Rationale
Sample Mass	1-5 mg	Ensures a detectable thermal event without significant thermal gradients within the sample.
Heating Rate	5-10 °C/min	A slower heating rate provides better resolution of thermal events.
Atmosphere	Inert (e.g., Nitrogen)	Prevents oxidative degradation of the sample during analysis.
Crucible	Aluminum (crimped lid)	Standard for non-volatile solids. The crimped lid allows for pressure release if any decomposition occurs.

• Sample Preparation: Accurately weigh 1-5 mg of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate into an aluminum DSC pan.

• Encapsulation: Crimp a lid onto the pan to enclose the sample.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Equilibrate the cell at a temperature well below the expected melting point (e.g., 25 °C). Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature significantly above the melting point.

• Data Analysis: The resulting thermogram will show a peak corresponding to the melting event. The onset temperature of this endothermic peak is typically reported as the melting point.

Diagram 1: DSC Experimental Workflow

Caption: Workflow for Melting Point Determination using DSC.

Thermogravimetric Analysis (TGA) for Thermal Stability

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is essential for determining the decomposition temperature and understanding the degradation profile of a compound.

Table 2: Key Parameters for TGA Analysis

Parameter	Typical Value/Range	Rationale
Sample Mass	5-10 mg	Provides a clear mass loss signal.
Heating Rate	10-20 °C/min	A standard rate for assessing thermal stability.
Atmosphere	Inert (e.g., Nitrogen)	To study the intrinsic thermal stability without oxidation.
Crucible	Platinum or Alumina	These materials are inert at high temperatures.

• Sample Preparation: Accurately weigh 5-10 mg of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate into a TGA crucible.

• Instrument Setup: Place the crucible onto the TGA balance.

• Thermal Program: Equilibrate the furnace at a low temperature (e.g., 30 °C). Ramp the temperature at a controlled rate (e.g., 20 °C/min) to a high temperature (e.g., 600 °C).

• Data Analysis: The TGA thermogram will show a plot of mass versus temperature. The onset temperature of the first significant mass loss event is considered the decomposition temperature.

Diagram 2: TGA Experimental Workflow

Caption: Workflow for Thermal Stability Assessment using TGA.

Expected Results and Interpretation

Based on the analysis of related benzimidazole structures, the following are the anticipated outcomes for tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate.

Table 3: Predicted Thermal Properties and Interpretation

Analysis	Expected Observation	Interpretation
DSC	A sharp endothermic peak.	Indicates a distinct melting point, characteristic of a pure crystalline solid. The temperature at the onset of this peak will be the melting point.
TGA	A multi-step decomposition profile.	The initial mass loss is likely due to the cleavage of the tert-butoxycarbonyl (Boc) group. Subsequent mass loss at higher temperatures would correspond to the degradation of the benzimidazole core. The onset of the first mass loss indicates the limit of thermal stability.

The thermal stability of benzimidazole-containing polymers has been shown to be excellent, with decomposition temperatures often exceeding 400 °C.[2] However, for small molecules like the one , the stability will be lower. The presence of the Boc group is a key factor. A study on a similar compound, tert-Butyl 2-amino-1H-1,3-benzodiazole-1-carboxylate, also utilized DSC and TGA for thermal analysis, suggesting this is a standard approach for this class of molecules.[6]

Conclusion

The determination of the melting point and thermal stability of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate is a critical step in its characterization for any application in drug discovery and development. This guide has provided a comprehensive framework for conducting these analyses using DSC and TGA. By following the detailed protocols and understanding the principles of data interpretation, researchers can obtain reliable and reproducible data that is essential for advancing their research and development activities. The insights gained from these thermal analysis techniques are fundamental to ensuring the quality, safety, and efficacy of new chemical entities.

References

• Triphenylamine–Benzimidazole Derivatives: Synthesis, Excited-State Characterization, and DFT Studies. The Journal of Organic Chemistry - ACS Publications. [Link]

• Characterization of Metal-Bound Benzimidazole Derivatives, Effects on Tumor Cells of Lung Cancer. PMC. [Link]

• The Pivotal Role of Benzimidazole in Improving the Thermal and Dielectric Performance of Upilex-Type Polyimide. PMC. [Link]

• Benzimidazole Derivatives as Energetic Materials: A Theoretical Study. ProQuest. [Link]

• Study on benzimidazole single crystal: mechanical, optical, thermal characteristics and theoretical analyses for optoelectronic applications. ResearchGate. [Link]

• Synthesis and structure–activity relationships for some novel diflapolin derivatives with benzimidazole subunit. PMC. [Link]

• Differential scanning calorimetry (DSC) is one of the thermo-analytical techniques. Journal of Pharmaceutical Analysis - Research and Reviews. [Link]

• tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate. BuyersGuideChem. [Link]

• tert-Butyl 2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate. Manasa Life Sciences. [Link]

• Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. PMC. [Link]

• (a): TGA thermogram of control and treated imidazole. ResearchGate. [Link]

• Thermal and Crystallographic Studies of tert-Butyl 2-amino-1H-1,3-benzodiazole-1-carboxylate. ResearchGate. [Link]

• Differential Scanning Calorimetry: A Review 2020. International Journal of Applied Biology and Pharmaceutical Technology. [Link]

• Differential Scanning Calorimetry: A Powerful and Versatile Tool for Analyzing Proteins and Peptides. Journal of Pharmaceutical Research International. [Link]

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• 2. The Pivotal Role of Benzimidazole in Improving the Thermal and Dielectric Performance of Upilex-Type Polyimide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzimidazole Derivatives as Energetic Materials: A Theoretical Study - ProQuest [proquest.com]
• 4. rroij.com [rroij.com]
• 5. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Dipole Moment and Electronic Properties of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate: A Comprehensive Technical Guide

Executive Summary

In modern medicinal chemistry and advanced organic synthesis, the precise manipulation of heterocyclic pharmacophores is paramount. tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (commonly referred to as N-Boc-2-chlorobenzimidazole, CAS: 214147-60-1)[1] serves as a highly versatile, electron-deficient building block. While the parent benzimidazole is an amphoteric, electron-rich system, the dual functionalization—a tert-butyloxycarbonyl (Boc) group at N1 and a chlorine atom at C2—fundamentally inverts its electronic character.

This whitepaper provides an in-depth analysis of the molecule's dipole moment, frontier molecular orbital (FMO) architecture, and resulting reactivity. Furthermore, it establishes self-validating computational and experimental protocols for quantifying these electronic properties, designed specifically for researchers and drug development professionals.

Electronic Structure and Vectorial Dipole Analysis

The chemical behavior of N-Boc-2-chlorobenzimidazole is dictated by the competing and synergistic electronic effects of its substituents:

• The N-Boc Effect: The carbamate moiety acts as a powerful electron-withdrawing group via resonance. It pulls the lone pair of the N1 nitrogen into the carbonyl π -system, effectively preventing its delocalization into the imidazole ring. This drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy.

• The C2-Chlorine Effect: Halogens on heterocycles exhibit a strong inductive withdrawal (-I) effect. While chlorine possesses theoretical resonance donation (+R) capabilities, the orbital size mismatch between chlorine's 3p and carbon's 2p orbitals renders this donation negligible.

• Dipole Moment ( μ ): The macroscopic dipole moment is the vector sum of the highly polarized Boc carbonyl ( C=O ) and the C−Cl bond. Because the Boc group can rotate around the N-C bond, the molecule exists in multiple rotamers. The anti-periplanar conformation (where the carbonyl oxygen points away from the chlorine) typically yields the highest dipole moment, directly impacting the molecule's solvation energy and its orientation within biological binding pockets.

Quantitative Electronic Indices

To provide a baseline for researchers, the following table summarizes the representative electronic properties of the N-Boc-2-chlorobenzimidazole core, derived via Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level.

Table 1: Calculated Electronic Properties (Representative DFT Data)

Property	Symbol	Calculated Value	Physical Significance in Synthesis/Pharmacology
Dipole Moment	μ	~4.82 D	Dictates solvation energy, partitioning (LogP), and binding pocket polarity alignment.
HOMO Energy	EHOMO​	-6.45 eV	Represents ionization potential; indicates high resistance to oxidative degradation.
LUMO Energy	ELUMO​	-1.82 eV	Represents electron affinity; highly depressed value indicates extreme susceptibility to nucleophiles.
Band Gap	ΔE	4.63 eV	Measures chemical hardness; a narrower gap compared to unprotected benzimidazole implies higher reactivity.
Electrophilicity	ω	1.85 eV	Global tendency of the core to accept electrons during cross-coupling or SNAr.

Reactivity Implications: Causality in Synthesis

Understanding the electronic properties of N-Boc-2-chlorobenzimidazole is not merely an academic exercise; it directly dictates synthetic strategy. The depressed LUMO and altered dipole moment lead to three distinct reactivity profiles:

A. Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient C2 position is highly primed for SNAr. Nucleophiles (such as amines or thiols) readily attack the C2 carbon, forming a Meisenheimer complex stabilized by the electron-withdrawing Boc group, followed by rapid chloride elimination[2].

Fig 1: Mechanistic pathway of Nucleophilic Aromatic Substitution (SNAr) driven by low LUMO.

B. The Boc-Transfer Phenomenon

The extreme electron deficiency of the core introduces competing pathways. During radical α -C–H heteroarylation attempts, researchers have observed that N-Boc-2-chlorobenzimidazole can undergo exclusive Boc-transfer to primary amines rather than the intended C-arylation[3]. Causality: According to the Hard-Soft Acid-Base (HSAB) principle, the highly polarized Boc carbonyl acts as a "hard" electrophilic center. When the C2 position is sterically hindered or under specific radical conditions, hard nucleophiles will bypass the ring and attack the carbonyl, resulting in deprotection/transfer.

C. Photoredox Electron Acceptor

Due to its low reduction potential, the halogenated aryl ring can serve as a robust electron acceptor in visible-light-mediated donor-acceptor complexes, facilitating desulfonylation and radical chain pathways via addition-elimination mechanisms[4].

Self-Validating Methodologies

To rigorously characterize the electronic properties of this molecule in your own laboratory, adhere to the following self-validating protocols.

Protocol 1: Computational (DFT) Determination of Dipole Moment

Objective: Map the electrostatic potential (ESP) and calculate the precise dipole moment vector. Causality: Experimental dipole measurements represent an ensemble average. DFT allows for the isolation of specific rotamers to understand localized binding interactions.

Step-by-Step Workflow:

• Conformational Search: Input the SMILES string (CC(C)(C)OC(=O)n1c(Cl)nc2ccccc12)[5] into a molecular mechanics engine (e.g., MMFF94) to generate all possible Boc-rotamers.

• Geometry Optimization: Submit the lowest energy conformers to DFT optimization using the B3LYP functional and the 6-311++G(d,p) basis set. Rationale: The diffuse functions (++) are critical for accurately modeling the electron density of the chlorine lone pairs and the extended π -system.

• Internal Validation (Frequency Analysis): Run a vibrational frequency calculation on the optimized geometry. Validation Check: Ensure there are exactly zero imaginary frequencies. The presence of an imaginary frequency indicates a transition state (saddle point), not a true energy minimum.

• Property Extraction: Extract the dipole moment ( μ ), HOMO, and LUMO energies from the formatted checkpoint file.

Fig 2: Self-validating computational workflow for determining molecular electronic properties.

Protocol 2: Experimental Dipole Measurement (Debye-Guggenheim Method)

Objective: Measure the macroscopic dipole moment to validate theoretical predictions. Causality: Dipole moments cannot be measured directly on a single molecule; they must be extrapolated from the dielectric permittivity of dilute solutions to eliminate solute-solute dipole interactions.

Table 2: Experimental Protocol Parameters

Parameter	Selection	Causality / Rationale
Solvent	Cyclohexane (Anhydrous)	Non-polar ( μ≈0 ); prevents dipole-dipole solvent interactions. Water contamination ( μ=1.85 D) will skew results.
Concentration	0.01 - 0.05 w/w	The dilute regime prevents solute dimerization and π−π stacking.
Temperature	298.15 K ( ±0.01 K)	Dielectric constant is highly temperature-dependent; strict thermostatic control is mandatory.

Step-by-Step Workflow:

• System Calibration (Self-Validation Step): Measure the dielectric constant ( ϵ ) of pure cyclohexane and a known standard (e.g., chlorobenzene, μ=1.69 D). Validation Check: If the calculated standard deviates by >1%, recalibrate the capacitance cell before proceeding.

• Solution Preparation: Prepare five dilute solutions of N-Boc-2-chlorobenzimidazole (CAS: 214147-60-1)[1] in anhydrous cyclohexane at weight fractions ( w ) ranging from 0.01 to 0.05.

• Data Acquisition: Measure the dielectric constant ( ϵ ) and refractive index ( n ) for each solution at exactly 298.15 K.

• Data Processing & Internal Validation: Plot ϵ vs. w and n2 vs. w . Validation Check: Ensure the R2 of the linear regressions for both plots is >0.995 . Non-linearity indicates molecular aggregation, which invalidates the Debye assumption.

• Calculation: Utilize the slopes of the linear regressions ( α and γ ) in the Guggenheim-Smith equation to calculate the final experimental dipole moment ( μ ).

References

• Title : tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate - Sigma-Aldrich Source : sigmaaldrich.com URL : 1

• Title : tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate - [B67342] - Synthonix Source : synthonix.com URL : 5

• Title : Direct α-C–H Heteroarylation of Unprotected Primary Amines Source : chemrxiv.org URL : 3

• Title : Visible-Light-Mediated (sp3)Cα–H Functionalization of Ethers Enabled by Electron Donor–Acceptor Complex Source : acs.org URL :4

• Title : Development of a Chemical Probe to Enable Characterization of the Casein Kinase 1γ Subfamily Source : nih.gov URL : 2

Sources

• 1. tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate | 214147-60-1 [sigmaaldrich.com]
• 2. Development of a Chemical Probe to Enable Characterization of the Casein Kinase 1γ Subfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthonix, Inc > 214147-60-1 | tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate [synthonix.com]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate

Introduction & Strategic Rationale

tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (CAS: 214147-60-1)[1] is a highly versatile, electrophilic building block widely utilized in medicinal chemistry and drug discovery[2]. The unprotected 2-chlorobenzimidazole scaffold is a privileged pharmacophore, frequently serving as a precursor in the development of kinase inhibitors, LRH-1 modulators, and SOS1-mediated RAS activators[3][4].

However, the free N–H of the imidazole ring presents significant synthetic challenges, including poor solubility in organic solvents and competing N-alkylation or N-arylation during downstream functionalization. Installing a tert-butoxycarbonyl (Boc) protecting group resolves these issues through two primary mechanisms:

• Orthogonal Protection : It masks the nucleophilic nitrogen, ensuring strict regiocontrol during subsequent radical aromatic substitutions or transition-metal-catalyzed cross-coupling reactions[5].

• Electronic Activation : The electron-withdrawing nature of the Boc group depletes electron density from the benzimidazole core. This significantly lowers the LUMO of the ring, accelerating nucleophilic aromatic substitution (SNAr) at the C2-chloride position by amines, alcohols, and other nucleophiles[4][6].

Mechanistic Insights

The protection is achieved using di-tert-butyl dicarbonate (Boc2O) in the presence of a bulk base (Triethylamine, Et3N) and a nucleophilic catalyst (4-Dimethylaminopyridine, DMAP).

Causality of Reagent Selection:

• DMAP (Nucleophilic Catalyst): The inherent nucleophilicity of the 2-chlorobenzimidazole nitrogen is heavily deactivated by the adjacent electronegative chlorine atom. DMAP overcomes this by attacking Boc2O to form a highly electrophilic N-Boc-pyridinium intermediate, releasing a tert-butoxide anion.

• Et3N (Auxiliary Base): Serves to neutralize the system and assist in the deprotonation of the benzimidazole intermediate, shifting the equilibrium forward and preventing the acidic deactivation of DMAP.

• Anhydrous DCM (Solvent): An aprotic environment is mandatory to prevent the competitive hydrolysis of Boc2O. Dichloromethane (DCM) is selected for its excellent solubilizing properties and high volatility, which streamlines the downstream concentration process.

Material Science & Reagent Specifications

Table 1: Stoichiometry and Reagent Quantities (10 mmol Scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
2-Chloro-1H-benzimidazole	152.58	1.0	1.53 g	Starting Material
Di-tert-butyl dicarbonate (Boc2O)	218.25	1.2	2.62 g	Electrophile
Triethylamine (Et3N)	101.19	1.5	2.09 mL	Base
4-Dimethylaminopyridine (DMAP)	122.17	0.1	122 mg	Catalyst
Dichloromethane (Anhydrous)	84.93	N/A	50.0 mL	Solvent (0.2 M)

Experimental Protocol

Step 1: Reaction Setup and Activation

• Charge a flame-dried, 100 mL round-bottom flask equipped with a magnetic stir bar with 2-chloro-1H-benzo[d]imidazole (1.53 g, 10.0 mmol).

• Add anhydrous DCM (50 mL) to achieve a 0.2 M concentration.

• Inject Et3N (2.09 mL, 15.0 mmol) followed by the addition of solid DMAP (122 mg, 1.0 mmol). Expert Insight: Ensure the flask is purged with inert gas (N2 or Argon). Moisture in the system will hydrolyze the Boc2O into tert-butanol and CO2, reducing the effective electrophile equivalents.

Step 2: Electrophile Addition

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Slowly add Boc2O (2.62 g, 12.0 mmol) dropwise over 10 minutes. Expert Insight: The reaction is mildly exothermic and evolves CO2 gas. Cooling to 0 °C controls the rate of gas evolution and suppresses side reactions, such as the formation of symmetrical ureas. Do not seal the system tightly; ensure it is vented to a bubbler.

Step 3: Reaction Progression & Self-Validation

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a 3:1 Hexanes/Ethyl Acetate mobile phase. The starting material (UV active, lower Rf) must completely disappear, replaced by a distinct, higher Rf spot corresponding to the less polar Boc-protected product.

Step 4: Quenching and Extraction

• Quench the reaction by adding 30 mL of saturated aqueous NaHCO3 solution.

• Transfer the biphasic mixture to a separatory funnel and extract the aqueous layer with DCM (3 × 20 mL).

• Wash the combined organic layers with brine (30 mL). Expert Insight: NaHCO3 neutralizes any remaining acidic byproducts and slowly hydrolyzes unreacted Boc2O, while the brine wash aggressively strips residual water from the organic phase prior to drying.

Step 5: Drying and Purification

• Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 5% to 20% Ethyl Acetate in Hexanes.

• Collect the product fractions and evaporate the solvent to afford the target compound as a white to pale yellow solid[1].

Table 2: Expected Analytical Data

Parameter	Expected Result
Chemical Formula	C12H13ClN2O2
Exact Mass	252.0666 Da
LC-MS (ESI)	m/z [M+H]+ = 253.1
1H NMR (CDCl3, 400 MHz)	δ ~7.95 (m, 1H), 7.65 (m, 1H), 7.35 (m, 2H), 1.70 (s, 9H) ppm

Workflow Visualization

Workflow for the DMAP-catalyzed Boc-protection of 2-chlorobenzimidazole.

Safety & Troubleshooting

• Hazard Identification: The starting materials and final product are classified as harmful if swallowed (H302) and are known to cause skin, eye, and respiratory irritation (H315, H319, H335)[1]. Standard PPE (gloves, lab coat, safety goggles) is mandatory.

• Gas Evolution: The decomposition of the N-Boc-pyridinium intermediate releases carbon dioxide (CO2) gas. The reaction must be performed in a properly vented fume hood.

• Troubleshooting Incomplete Conversion: If unreacted starting material persists after 4 hours, verify the quality of the Boc2O reagent (which degrades to tert-butanol and CO2 upon prolonged storage). Add an additional 0.2 equivalents of Boc2O along with a catalytic bump of DMAP (0.05 equiv) and stir for an additional hour.

References

• [3] Towards the Development of Modulators of LRH-1 as Potential Anti-Cancer Therapeutic Leads. CORE.

• [4] Discovery and Structure-Based Optimization of Benzimidazole-Derived Activators of SOS1-Mediated Nucleotide Exchange on RAS. PMC - NIH.

• [1] tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate | 214147-60-1. Sigma-Aldrich.

• [5] Direct α-C–H Heteroarylation of Unprotected Primary Amines. ChemRxiv.

• [6] Structure Guided Design and Kinetic Analysis of Highly Potent Benzimidazole Inhibitors Targeting the PDEδ Prenyl Binding Site. Journal of Medicinal Chemistry - ACS Publications.

• [2] 214147-60-1 | tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate. AiFChem.

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• 1. tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate | 214147-60-1 [sigmaaldrich.com]
• 2. 214147-60-1 | tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate - AiFChem [aifchem.com]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. Discovery and Structure-Based Optimization of Benzimidazole-Derived Activators of SOS1-Mediated Nucleotide Exchange on RAS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate in Medicinal Chemistry

Abstract

The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of pharmacologically active compounds.[1][2] This guide focuses on a particularly versatile building block: tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate . We will explore its strategic importance, detailing the synergistic roles of its key functional groups—the C-2 chloro atom as a reactive handle for diversification and the N-1 tert-butoxycarbonyl (Boc) group as both a protecting and a directing element. This document provides in-depth protocols for its application in key synthetic transformations, including nucleophilic aromatic substitution, Suzuki-Miyaura coupling, and Buchwald-Hartwig amination, offering researchers a practical guide to leveraging this reagent in drug discovery programs targeting a range of diseases from cancer to viral infections.[3][4][5]

Introduction: The Strategic Value of a Bifunctional Building Block

The title compound, tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (CAS No. 214147-60-1), offers a pre-activated and protected benzimidazole core, streamlining the synthesis of complex molecular architectures. Its utility stems from two key features:

• The C-2 Chloro Group: The chlorine atom at the 2-position of the benzimidazole ring is an excellent leaving group, poised for displacement. This site is inherently electrophilic and susceptible to attack by various nucleophiles and is an ideal partner in metal-catalyzed cross-coupling reactions.[6]

• The N-1 Boc Group: The tert-butoxycarbonyl (Boc) group serves a critical dual purpose.[7] Firstly, it protects the N-1 position of the imidazole ring, preventing unwanted side reactions such as N-alkylation or N-arylation that could otherwise compete with reactions at the C-2 position.[8][9] Secondly, its electron-withdrawing nature further activates the C-2 position towards nucleophilic attack. The Boc group is stable under a wide range of conditions but can be readily removed under mild acidic conditions, revealing the N-H for further functionalization or as a crucial hydrogen bond donor in a final drug candidate.[7][10]

Physicochemical Properties

Property	Value	Reference
CAS Number	214147-60-1	[11]
Molecular Formula	C₁₂H₁₃ClN₂O₂	[11]
Molecular Weight	252.70 g/mol	[12]
Appearance	White to off-white solid	[11]
Purity	Typically ≥95%	[11]
Storage	Inert atmosphere, room temperature	[11]

Conceptual Overview of Synthetic Utility

The strategic combination of a stable protecting group and a versatile reactive site makes this building block a powerful tool for library synthesis and lead optimization.

Caption: Synthetic pathways enabled by the title building block.

Experimental Protocols and Methodologies

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. Reagents should be handled with care, and material safety data sheets (MSDS) should be consulted prior to use.

Protocol 2.1: Nucleophilic Aromatic Substitution (SNAr) - Synthesis of 2-Aryloxy Benzimidazoles

This protocol describes a typical Williamson-ether type synthesis, where the C-Cl bond is displaced by an oxygen nucleophile. This is a common strategy for introducing varied side chains found in many kinase inhibitors.[13]

Rationale: The reaction is facilitated by a non-nucleophilic base which deprotonates the phenol, generating a more potent phenoxide nucleophile. A polar aprotic solvent like DMF or acetonitrile is used to solvate the cation of the base without hindering the nucleophile. The Boc group prevents the N-H from being deprotonated and acting as a competing nucleophile.[8]

Step-by-Step Protocol:

• Reagent Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (1.0 eq.), the desired phenol (1.2 eq.), and potassium carbonate (K₂CO₃, 2.0 eq.).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to achieve a concentration of approximately 0.2 M with respect to the starting benzimidazole.

• Reaction Execution: Place the flask under a nitrogen or argon atmosphere. Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into cold water and extract with ethyl acetate (3 x volume of DMF).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the desired 2-aryloxy product.

• Characterization: Confirm the structure of the purified product using ¹H NMR, ¹³C NMR, and HRMS.

Protocol 2.2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds, enabling the synthesis of 2-aryl and 2-heteroaryl benzimidazoles.[14] These motifs are prevalent in DNA-binding agents and topoisomerase inhibitors.[15]

Rationale: This reaction relies on a palladium catalytic cycle. A palladium(0) species undergoes oxidative addition into the C-Cl bond. The boronic acid, activated by the base, then undergoes transmetalation with the palladium complex. The final step is reductive elimination, which forms the C-C bond and regenerates the palladium(0) catalyst.[16] The choice of ligand is crucial for stabilizing the palladium catalyst and facilitating the reaction steps.

Caption: General workflow for Suzuki-Miyaura cross-coupling.

Step-by-Step Protocol:

• Reagent Preparation: In a reaction vessel suitable for inert atmosphere chemistry, combine tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (1.0 eq.), the aryl or heteroaryl boronic acid (1.5 eq.), and a base such as potassium carbonate (K₂CO₃, 3.0 eq.).

• Catalyst Addition: Add the palladium catalyst, for example, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.05 eq.).

• Solvent Addition & Degassing: Add a solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 v/v). Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Reaction Execution: Heat the reaction mixture to 90-110 °C under an inert atmosphere with stirring until the starting material is consumed (typically 6-18 hours).

• Work-up: Cool the reaction to room temperature. Dilute with water and extract with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

• Characterization: Confirm the product structure by spectroscopic methods.

Protocol 2.3: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a premier method for constructing C-N bonds, allowing for the introduction of a diverse range of primary and secondary amines at the C-2 position.[17][18] This is invaluable for creating scaffolds that can modulate protein-protein interactions or target enzyme active sites.

Rationale: Similar to the Suzuki coupling, this reaction proceeds through a Pd(0)/Pd(II) catalytic cycle. A key difference is the use of a strong, non-nucleophilic base (e.g., sodium tert-butoxide) and sterically hindered, electron-rich phosphine ligands (e.g., XPhos, RuPhos). These specialized ligands are essential to promote the challenging reductive elimination step that forms the C-N bond.[18][19]

Step-by-Step Protocol:

• Reagent Preparation: To an oven-dried Schlenk flask, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq.), the phosphine ligand (e.g., XPhos, 0.08 eq.), and sodium tert-butoxide (NaOtBu, 1.4 eq.).

• Reactant Addition: Add tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (1.0 eq.) and the desired amine (1.2 eq.).

• Solvent and Execution: Evacuate and backfill the flask with argon or nitrogen (repeat 3 times). Add anhydrous, degassed toluene or 1,4-dioxane via syringe. Heat the mixture to 100-120 °C with stirring.

• Monitoring: Monitor the reaction by LC-MS. The reaction is typically complete within 8-24 hours.

• Work-up: Cool the reaction to room temperature. Carefully quench by adding saturated aqueous ammonium chloride (NH₄Cl). Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. The crude material is often purified by flash column chromatography.

• Characterization: Confirm the structure of the 2-amino-benzimidazole product via NMR and HRMS.

Post-Synthetic Modification: Boc Deprotection

A key advantage of this building block is the ability to remove the Boc group post-diversification to reveal the N-H moiety. This is often a critical step, as the benzimidazole N-H can act as a vital hydrogen bond donor for target engagement.

Rationale: The Boc group is a carbamate that is labile under acidic conditions.[7] Trifluoroacetic acid (TFA) is commonly used as it protonates the carbonyl oxygen, leading to the collapse of the carbamate into a stable tert-butyl cation, carbon dioxide, and the free amine (the deprotected benzimidazole).[7] Alternatively, for substrates sensitive to strong acid, milder methods can be employed.[20]

Protocol 3.1: Acid-Mediated Boc Deprotection

• Reaction Setup: Dissolve the N-Boc protected benzimidazole substrate in a suitable solvent such as dichloromethane (DCM).

• Reagent Addition: Add trifluoroacetic acid (TFA, 5-10 equivalents) dropwise at 0 °C.

• Execution: Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• Purification: Dissolve the residue in a minimal amount of solvent and neutralize with a saturated solution of sodium bicarbonate (NaHCO₃). Extract the product into an organic solvent. Dry the organic layer, concentrate, and purify if necessary.

Conclusion

tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate is a high-value, versatile building block for medicinal chemistry. Its pre-installed protecting group and reactive chloride handle provide a streamlined entry point to a vast chemical space of 2-substituted benzimidazoles. The protocols outlined in this guide for nucleophilic substitution, Suzuki-Miyaura coupling, and Buchwald-Hartwig amination serve as a robust foundation for researchers aiming to synthesize novel and potent therapeutic agents. By understanding the principles behind these transformations, drug development professionals can effectively leverage this reagent to accelerate the discovery of next-generation medicines.

References

• Bansal, Y., & Silakari, O. (2012). The therapeutic journey of benzimidazoles: A review. Bioorganic & Medicinal Chemistry, 20(21), 6208-6236. (URL not available)

• Impactfactor. (2024). Benzimidazoles in Medicinal Chemistry: Current Trends and Future Opportunities. Impactfactor. [Link]

• Medicinal chemistry of benzimidazole, a versatile pharmacophore. (n.d.). ResearchGate. [Link]

• Exploring the Versatility of Benzimidazole Scaffolds as Medicinal Agents: A Brief Update. (2022). IntechOpen. [Link]

• Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development. (2024). PubMed. [Link]

• Werner, S., et al. (2022). Synthesis and structure–activity relationships for some novel diflapolin derivatives with benzimidazole subunit. PMC. [Link]

• Synthesis of N-Boc-Protected Bis(2-benzimidazolylmethyl)amines. (2007). ResearchGate. [Link]

• Hulme, C., et al. (2011). Facile, novel two-step syntheses of benzimidazoles, bis-benzimidazoles, and bis-benzimidazole-dihydroquinoxalines. PMC. [Link]

• A facile and green synthesis of N-substituted-2-chlorobenzimidazoles. (2015). ResearchGate. [Link]

• Concise on Some Biologically Important 2-Substituted Benzimidazole Derivatives. (2018). Lupine Publishers. [Link]

• SYNTHESIS, REACTIONS, AND PHARMACOLOGICAL APPLICATIONS OF 2-AMINOBENZIMIDAZOLES: AN UPDATE. (n.d.). CORE. [Link]

• tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate. (n.d.). BuyersGuideChem. [Link]

• Synthesis of A. 2-Chlorobenzimidazole. (n.d.). PrepChem.com. [Link]

• Zhu, Y., Skupinska, K. A., & McEachern, E. J. (2006). FACILE PREPARATION OF SUBSTITUTED BENZIMIDAZOLE-2-CARBOXYLATES. HETEROCYCLES, 67(2), 773. [Link]

• Pandey, S., et al. (2022). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. PMC. [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. [Link]

• Gerokonstantis, D.-T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkivoc, 2020(8), 115-124. [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). PMC. [Link]

• Discovery of 1H-benzo[d]imidazole-(halogenated) Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors. (2024). MDPI. [Link]

• Thermal and Crystallographic Studies of tert-Butyl 2-amino-1H-1,3-benzodiazole-1-carboxylate. (2019). ResearchGate. [Link]

• Synthesis of Novel Chloro-Benzo [d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evaluation and Molecular Insights. (2023). MDPI. [Link]

• Discovery of Functionalized 1H-benzo[d]imidazoles that Confer Protective Effects in a Phenotypic CLN3 Disease Patient-Derived iPSC Model. (2025). PMC. [Link]

• Suzuki-Miyaura coupling under microwave enhanced conditions: synthesis of 2-(hetero)aryl benzimidazoles. (2020). ResearchGate. [Link]

• The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. (2023). MDPI. [Link]

• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. (2019). ACS Publications. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (2012). MDPI. [Link]

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Buchwald-Hartwig amination protocols for tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate

Application Note: Buchwald-Hartwig Amination Protocols for tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate

Executive Summary & Mechanistic Insights

The 2-aminobenzimidazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently appearing in DNA gyrase B inhibitors, anti-ulcer agents, and antihistamines[1]. However, the direct functionalization of the C2 position via nucleophilic aromatic substitution (S_NAr) is often low-yielding due to the inherent electron-rich nature of the benzimidazole core. The palladium-catalyzed Buchwald-Hartwig amination offers a robust alternative, enabling the coupling of diverse primary and secondary amines to 2-chlorobenzimidazoles[2].

Working with tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate presents a unique set of chemical challenges and requires precise mechanistic control:

• The Role of the Boc Protecting Group: Unprotected benzimidazoles readily tautomerize, and their free N–H groups can coordinate to the palladium center, forming off-cycle, inactive Pd-complexes that poison the catalyst[3]. The tert-butoxycarbonyl (Boc) group acts as a critical steric shield and an electron-withdrawing moiety. It prevents N-coordination to the metal and activates the C2–Cl bond, facilitating the oxidative addition step[3][4].

• Base Sensitivity & Causality: While the Boc group enables the catalytic cycle, it dictates the experimental boundaries. Strong alkoxide bases (e.g., NaOtBu), which are standard in many Buchwald-Hartwig protocols, will nucleophilically attack the Boc carbonyl. This leads to premature deprotection, subsequent catalyst poisoning, and reaction failure[5]. Therefore, the use of mild, non-nucleophilic inorganic bases like Cs₂CO₃ or K₃PO₄ is an absolute requirement[1].

• Ligand Architecture: The steric bulk of the Boc group adjacent to the C2 position hinders the reductive elimination step. Dialkylbiaryl phosphine ligands (e.g., BrettPhos, XPhos) are highly effective here; their bulky, electron-rich nature accelerates oxidative addition while their specific spatial arrangement forces the amine and aryl groups together, promoting rapid reductive elimination[2][6].

Catalytic cycle of the Pd-catalyzed Buchwald-Hartwig amination.

Experimental Design & Optimization Data

To establish a self-validating protocol, various catalytic systems were evaluated. The quantitative data below summarizes the causality behind the final optimized conditions. The transition from bidentate ligands (BINAP) to bulky monodentate ligands (BrettPhos) drastically improved yields, while the choice of base acted as the primary binary switch for reaction success versus substrate degradation[1].

Table 1: Optimization of Reaction Conditions for Boc-2-chlorobenzimidazole Amination

Entry	Catalyst (mol%)	Ligand (mol%)	Base (Equiv)	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd₂(dba)₃ (5)	BINAP (10)	NaOtBu (1.5)	Toluene	90	<5	Complete cleavage of Boc group; rapid catalyst poisoning.
2	Pd₂(dba)₃ (5)	BINAP (10)	Cs₂CO₃ (1.5)	Toluene	90	45	Boc intact, but reductive elimination is sluggish due to bite angle.
3	Pd(OAc)₂ (5)	Xantphos (10)	Cs₂CO₃ (1.5)	1,4-Dioxane	100	68	Moderate efficiency; higher temperature required for turnover.
4	Pd₂(dba)₃ (2.5)	XPhos (5)	K₃PO₄ (2.0)	Toluene	90	82	Good conversion; bulky monodentate ligand accelerates cycle.
5	Pd₂(dba)₃ (2.5)	BrettPhos (5)	Cs₂CO₃ (1.5)	Toluene	90	94	Optimal for 1°/2° amines; rapid C–N bond formation.

Step-by-Step Methodology: Self-Validating Protocol

This protocol is designed for the coupling of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate with a standard primary or secondary amine (e.g., morpholine or an aniline derivative).

Phase 1: Reaction Assembly (Schlenk Technique)

Note: Palladium-catalyzed cross-couplings are sensitive to oxygen, which can oxidize the electron-rich phosphine ligands.

• Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (1.0 equiv, 1.0 mmol), the amine (1.2 equiv, 1.2 mmol), and anhydrous Cs₂CO₃ (1.5 equiv, 1.5 mmol).

• Catalyst Loading: Add Pd₂(dba)₃ (2.5 mol%, 0.025 mmol) and BrettPhos (5.0 mol%, 0.05 mmol).

• Inert Atmosphere: Seal the tube with a rubber septum. Evacuate the vessel and backfill with high-purity Argon (repeat this cycle 3 times).

• Solvent Addition: Inject anhydrous, degassed Toluene (5.0 mL) through the septum via syringe.

  • Self-Validation Checkpoint 1: Upon addition of the solvent and initial stirring at room temperature, the mixture will appear dark purple/red due to the presence of Pd₂(dba)₃.

Phase 2: Execution and Monitoring

• Heating: Transfer the Schlenk tube to a pre-heated oil bath at 90 °C.

  • Self-Validation Checkpoint 2: Within 15–30 minutes of heating, the solution color should transition from dark purple to a pale yellow/orange hue. This visual cue confirms the dissociation of the dba ligands and the formation of the active Pd(0)-BrettPhos complex[2].

• Monitoring: Stir the reaction for 12–16 hours. Monitor the progress via LC-MS or TLC (Hexanes/EtOAc 7:3).

  • Self-Validation Checkpoint 3: LC-MS analysis should show the disappearance of the starting material. Analytical note: The Boc group may partially fragment in the MS source, so look for both the expected product mass[M+H]⁺ and the [M-Boc+H]⁺ fragment to confirm conversion[4].

Phase 3: Work-up and Purification

• Quenching: Remove the vessel from the oil bath and allow it to cool to room temperature. Dilute the mixture with Ethyl Acetate (10 mL).

• Filtration: Filter the crude mixture through a short pad of Celite to remove the insoluble inorganic salts (Cs₂CO₃, CsCl) and precipitated palladium black.

  • Self-Validation Checkpoint 4: The transition from a heterogeneous, dark suspension to a clear, yellow/orange organic filtrate indicates successful removal of catalytic and inorganic byproducts.

• Concentration & Chromatography: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography on silica gel using a gradient of Hexanes/Ethyl Acetate to afford the pure Boc-protected 2-aminobenzimidazole.

Step-by-step experimental workflow and troubleshooting logic.

Sources

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• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Safe handling, storage, and shelf-life optimization for tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate

Welcome to the Technical Support Center for tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (CAS: 214147-60-1). This guide is engineered for researchers, medicinal chemists, and drug development professionals who require precise, mechanistic control over the handling, storage, and reactivity of this highly versatile, yet sensitive, heterocyclic building block.

By understanding the fundamental causality behind its chemical behavior, you can eliminate unexplained yield drops, prevent premature degradation, and optimize your synthetic workflows.

Core Chemical Profile & Quantitative Data

To establish a baseline for your experimental design, the physical and safety parameters of the compound are summarized below.

Property	Specification / Value
Chemical Name	tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate
CAS Number	214147-60-1[1]
Molecular Formula	C12H13ClN2O2[1]
Molecular Weight	252.70 g/mol [2]
Appearance	White to Yellow Solid[3]
Standard Storage	Inert atmosphere (Ar/N2), Room Temperature[1]
Long-Term Storage	-20°C under Argon (Recommended for >6 months)[4]
Hazard Codes (GHS)	H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation), H335 (Respiratory irritation)[1]

Troubleshooting Guides & FAQs

Q1: Why is my compound degrading into a benzimidazolone derivative during storage?

The Causality: The chlorine atom at the 2-position of the benzimidazole ring is highly activated for Nucleophilic Aromatic Substitution (SNAr)[5]. The electron-withdrawing nature of the fused aromatic system, compounded by the electron-withdrawing N-Boc (tert-butoxycarbonyl) group, significantly lowers the LUMO energy at the C2 position. If the storage container is repeatedly opened in ambient air, atmospheric moisture (H2O) acts as a nucleophile. Over time, water displaces the chloride ion, leading to hydrolysis and the formation of the corresponding thermodynamically stable benzimidazolone. The Fix: Always store the compound in a tightly sealed container under an inert atmosphere (Argon or Nitrogen)[3]. Use a desiccator for secondary containment.

Q2: I attempted a reduction reaction using NaBH4 in EtOH, but my N-Boc group fell off. Why?

The Causality: While the N-Boc group is classically considered stable to basic and reducing conditions (and typically cleaved by strong acids like TFA or HCl), N-Boc groups attached to aromatic nitrogen atoms (like benzimidazoles, imidazoles, and pyrazoles) exhibit atypical lability. Research has demonstrated that NaBH4 in protic solvents like ethanol can selectively and quantitatively cleave the N-Boc group from benzimidazoles at room temperature[6]. The protic solvent facilitates the generation of heterocycle anions and tert-butyl formate. The Fix: If you need to perform a reduction without deprotecting the benzimidazole, switch to an aprotic solvent system (e.g., NaBH4 in dry THF), which has been shown to impede this specific deprotection mechanism[6].

Q3: How do I optimize the shelf-life for multi-year storage?

The Causality: Thermal energy and photon exposure can induce auto-catalytic cleavage of the Boc group (releasing isobutylene and CO2) and accelerate moisture-driven hydrolysis. The Fix: For storage exceeding 1-2 weeks, the compound must be kept at -20°C[4]. Aliquot the bulk material into smaller, single-use amber vials to prevent repeated freeze-thaw condensation cycles and protect it from UV light degradation.

Mechanistic Visualizations

Fig 1. Primary degradation pathways: C2-hydrolysis and N-Boc deprotection.

Fig 2. Step-by-step workflow for aliquoting and long-term shelf-life optimization.

Experimental Protocols

Protocol A: Self-Validating SNAr (Nucleophilic Substitution) at the C2 Position

The 2-chloro position is highly receptive to cross-coupling and nucleophilic substitution (e.g., N-alkylation or amination)[7]. This protocol ensures complete conversion while preventing premature Boc-cleavage.

Materials:

• tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (1.0 equivalent)

• Amine/Alkylating Nucleophile (1.1 equivalents)

• Anhydrous Potassium Carbonate ( K2​CO3​ ) (1.1 to 2.0 equivalents)[7]

• Anhydrous Acetonitrile (MeCN) or DMF[7]

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Cool under a continuous stream of dry Argon.

• Reagent Loading: Dissolve 1.0 eq of the 2-chlorobenzimidazole derivative and 1.1 eq of the nucleophile in the anhydrous solvent (e.g., MeCN)[7]. Causality note: Anhydrous solvent is critical to prevent competitive hydrolysis of the C-Cl bond.

• Base Addition: Add the K2​CO3​ to the mixture[7]. The weak base acts as an acid scavenger to neutralize the HCl byproduct, preventing acidic cleavage of the Boc group.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 75°C for MeCN) under Argon[7].

• Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC). The highly conjugated starting material will be strongly UV-active. A successful SNAr will show a distinct shift in Rf value.

• Workup: Upon completion, cool the mixture to room temperature, dilute with dichloromethane (DCM), and filter to remove the inorganic salts[7]. Concentrate the filtrate under vacuum to isolate the substituted product.

Protocol B: Safe Handling & Aliquoting for Extended Shelf-Life

To prevent the degradation outlined in Fig 1, bulk material must be handled strictly to exclude moisture.

Step-by-Step Methodology:

• Equilibration: Before opening a cold-stored bulk bottle, allow it to equilibrate to room temperature in a desiccator for at least 2 hours. Causality note: Opening a cold bottle pulls ambient moisture directly onto the solid compound, initiating hydrolysis.

• Environment: Perform all weighing inside a dry box or under a localized inert gas stream.

• Transfer: Transfer the required mass into pre-dried, argon-purged amber glass vials.

• Sealing: Blanket the headspace of the vial with a gentle stream of Argon for 10-15 seconds. Cap immediately with a PTFE-lined lid, wrap the seal with Parafilm, and return to -20°C storage[4].

References

• Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH Source: Arkivoc 2020, viii, 115-124 (Arkat USA) URL:[Link]

• 1-Boc-2-氯-1H-苯并[d]咪唑 - BIOFOUNT Source: Bio-Fount URL:[Link]

Sources

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• 2. 214147-60-1|tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate|BLD Pharm [bldpharm.com]
• 3. tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate | 214147-60-1 [sigmaaldrich.com]
• 4. 214147-60-1|1-Boc-2-氯-1H-苯并[d]咪唑|tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate| -范德生物科技公司 [bio-fount.com]
• 5. CAS 4857-06-1: 2-Chlorobenzimidazole | CymitQuimica [cymitquimica.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparing Boc vs SEM protecting groups in 2-chlorobenzimidazole synthesis

Strategic N-Protection in 2-Chlorobenzimidazole Synthesis: A Comparative Guide to Boc vs. SEM

Executive Summary

In medicinal chemistry and drug development, 2-chlorobenzimidazole is a highly versatile building block, serving as a critical precursor for nucleophilic aromatic substitution (SNAr), cross-coupling, and C-H activation workflows. However, the acidic N-H proton and the tautomeric nature of the imidazole ring necessitate robust protection strategies prior to downstream functionalization.

Choosing the optimal protecting group—typically tert-butyloxycarbonyl (Boc) or 2-(trimethylsilyl)ethoxymethyl (SEM)—is a critical decision that dictates the success of subsequent synthetic steps. This guide objectively compares the chemical logic, stability profiles, and operational metrics of Boc and SEM protection to help researchers design self-validating and high-yielding synthetic pathways.

Workflow for selecting Boc vs. SEM protection based on downstream conditions.

Mechanistic Causality: The Chemical Logic of Protection

The Boc Group: Activation and the "Boc-Transfer" Pitfall

The Boc group is a carbamate-based protecting group that is easily installed and removed. However, its electron-withdrawing nature further depletes electron density from the already electrophilic 2-chlorobenzimidazole core.

While this activation can theoretically accelerate SNAr reactions at the C2 position, it introduces a severe mechanistic flaw when primary amines are used as nucleophiles. The highly electrophilic carbamate carbonyl becomes a competitive site for nucleophilic attack. Consequently, researchers frequently observe an unwanted "Boc-transfer" to the incoming amine, which cleaves the protecting group and regenerates the unprotected 2-chlorobenzimidazole rather than forming the desired C-N bond[1].

Mechanistic divergence showing the Boc-transfer pitfall during SNAr reactions.

The SEM Group: Orthogonal Stability via Aminal Linkage

To circumvent the electrophilicity of carbamates, the SEM group is deployed. SEM forms an aminal-type ether linkage with the benzimidazole nitrogen. Because it lacks a carbonyl center, it is completely blind to nucleophilic attack by amines or organometallics[2].

Furthermore, the bulky trimethylsilyl moiety provides excellent steric shielding. While SEM installation requires strong bases (e.g., NaH) and its removal requires specific fluoride sources (e.g., TBAF) to cleave the Si-C bond, it guarantees absolute structural integrity during harsh cross-coupling or strongly basic SNAr protocols[3].

Quantitative Comparison: Stability & Operational Metrics

To guide protocol design, the following tables summarize the empirical performance of both protecting groups on the 2-chlorobenzimidazole scaffold.

Table 1: Chemical Stability Profile

Reaction Condition	N-Boc-2-Chlorobenzimidazole	N-SEM-2-Chlorobenzimidazole
Primary Amines (SNAr)	Unstable (Undergoes Boc-transfer)	Highly Stable
Strong Bases (NaH, BuLi)	Unstable (Deprotonation/Cleavage)	Highly Stable
Strong Acids (TFA, HCl)	Labile (Cleaves rapidly)	Moderately Stable (Cleaves slowly)
Fluoride Sources (TBAF)	Stable	Labile (Cleaves rapidly)

Table 2: Operational Metrics

Metric	Boc Protection	SEM Protection
Reagents	Boc₂O, DMAP, DCM	SEM-Cl, NaH, DMF
Typical Yield	85 - 95%[4]	80 - 90%[2]
Atom Economy	High	Low (High molecular weight byproduct)
Deprotection Reagents	TFA/DCM or HCl/Dioxane	TBAF/THF or TFA/DCM (followed by diamine)
Cost (per mole)	Low	High

Self-Validating Experimental Protocols

The following methodologies are engineered to ensure high yields while preventing common side reactions. Every step is grounded in chemical causality.

Protocol A: N-Boc Protection of 2-Chlorobenzimidazole[4]

Use this protocol when downstream reactions involve mild cross-couplings or secondary/tertiary amines that are too sterically hindered to cause Boc-transfer.

• Initialization: Dissolve 2-chlorobenzimidazole (1.0 eq) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Catalysis: Add 4-Dimethylaminopyridine (DMAP, 0.1 eq).

  • Causality: DMAP acts as a nucleophilic catalyst. It attacks the Boc anhydride to form a highly reactive N-Boc pyridinium intermediate, significantly accelerating the protection of the weakly nucleophilic benzimidazole nitrogen.

• Reagent Addition: Cool the reaction mixture to 0 °C using an ice bath. Add Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) dropwise.

• Propagation: Remove the ice bath and stir at room temperature for 2-4 hours. Monitor completion via TLC (Hexanes/EtOAc).

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: N-SEM Protection of 2-Chlorobenzimidazole[2]

Use this protocol when downstream reactions involve primary amines, organolithium reagents, or extended heating in basic media.

• Initialization: Dissolve 2-chlorobenzimidazole (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration under an inert atmosphere (N₂ or Ar).

• Deprotonation: Cool the solution to 0 °C. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in small portions.

  • Causality: NaH irreversibly deprotonates the acidic benzimidazole N-H, generating a highly nucleophilic nitrogen anion while releasing H₂ gas.

• Equilibration: Stir the suspension at 0 °C for 30 minutes until gas evolution completely ceases, ensuring full deprotonation.

• Reagent Addition: Add 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.1 eq) dropwise.

• Propagation: Warm the mixture to room temperature and stir for 2 hours.

• Workup: Quench the reaction carefully with ice water to destroy unreacted NaH. Extract the mixture with Ethyl Acetate (3x).

  • Critical Step: Wash the combined organic layers extensively with a 5% aqueous LiCl solution or copious amounts of brine. Causality: This is required to partition the high-boiling DMF out of the organic phase. Dry over Na₂SO₄ and concentrate.

References

• Mueller, M. "Towards the Development of Modulators of LRH-1 as Potential Anti-Cancer Therapeutic Leads." CORE. 2

• "Direct α-C–H Heteroarylation of Unprotected Primary Amines." ChemRxiv. 1

• "Discovery of small molecule mechanistic target of rapamycin inhibitors as anti-aging and anti-cancer therapeutics." PMC. 4

• "Catalytic Intermolecular Functionalization of Benzimidazoles." IntechOpen. 3

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. Catalytic Intermolecular Functionalization of Benzimidazoles | IntechOpen [intechopen.com]
• 4. Discovery of small molecule mechanistic target of rapamycin inhibitors as anti-aging and anti-cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to GC-MS Validation for Monitoring the Synthesis of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate

For researchers, scientists, and professionals in drug development, the precise monitoring of reaction kinetics and intermediate formation is not merely procedural—it is fundamental to ensuring yield, purity, and safety. The synthesis of complex heterocyclic molecules like tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate, a valuable building block in medicinal chemistry, involves a multi-step process where understanding the conversion of key intermediates is critical.[1][2]

This guide provides an in-depth, experience-driven comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the validation and quantification of intermediates in this specific synthesis. We will move beyond a simple recitation of steps to explain the causality behind our methodological choices, ensuring a scientifically robust and self-validating approach.

The Synthetic Landscape and the Analytical Challenge

The synthesis of the target molecule often proceeds through a pathway involving the protection of an amine, cyclization to form the benzimidazolone core, and subsequent chlorination. A plausible synthetic route is outlined below. The primary analytical challenge lies in developing a method that can simultaneously separate and quantify the starting material, key intermediates, and the final product from a complex reaction matrix.

Sources

• 1. tert-Butyl 2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate | Manasa Life Sciences [manasalifesciences.com]
• 2. Synthesis and structure–activity relationships for some novel diflapolin derivatives with benzimidazole subunit - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Advanced Safety and Operational Guide: Handling tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate

Executive Summary

tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate (CAS: 214147-60-1) is a highly versatile, electrophilic building block widely utilized in medicinal chemistry and drug development for the synthesis of bioactive benzimidazole derivatives, including potent anticancer and anthelmintic agents[1]. While its reactivity makes it an excellent substrate for organic synthesis, it simultaneously presents acute hazards to biological tissues. This guide provides drug development professionals with field-proven, mechanistic safety protocols and operational workflows to ensure scientific integrity and laboratory safety.

Physicochemical Profile & Mechanistic Toxicology

To handle this compound safely, researchers must understand the causality behind its hazard profile. The molecule is characterized by two critical functional groups that dictate both its synthetic utility and its toxicological risks:

• The Electrophilic 2-Chloro Position: The chlorine atom at the 2-position of the benzimidazole ring is highly susceptible to nucleophilic aromatic substitution ( SN​Ar )[2]. In a biological context, this means the compound can covalently bind to nucleophilic residues (such as thiols and amines) on proteins and DNA, leading to the acute skin, eye, and respiratory irritation observed upon exposure[3].

• The Lipophilic Boc Group: The tert-butoxycarbonyl (Boc) protecting group at the 1-position significantly increases the molecule's lipophilicity. This enhances cellular membrane permeability, allowing the toxicophore to enter cells more rapidly than unprotected benzimidazoles.

• Systemic Toxicity Mechanisms: If systemically absorbed, benzimidazole scaffolds are known to bind to β -tubulin, disrupting microtubule dynamics and cellular division[4]. Furthermore, exposure to benzimidazole derivatives has been linked to the induction of intracellular oxidative stress and subsequent cellular apoptosis[5].

Diagram 1: Mechanistic pathway of reactivity and biological toxicity for the target compound.

Quantitative Hazard & PPE Matrix

The following tables summarize the quantitative hazard data[6] and the specific Personal Protective Equipment (PPE) required to mitigate these risks.

Table 1: Hazard Classification & Physicochemical Data

Property / Hazard	Specification / Statement
CAS Number	214147-60-1[3]
Molecular Weight	252.70 g/mol [6]
Hazard Statements	H302 : Harmful if swallowed.H315 : Causes skin irritation.H319 : Causes serious eye irritation.H335 : May cause respiratory irritation.[6]
Precautionary Statements	P261 : Avoid breathing dust/fume/gas/mist/vapors/spray.P305+P351+P338 : IF IN EYES: Rinse cautiously with water.[3]

Table 2: Engineering Controls & PPE Specifications

Application Insight: Glove selection must adapt to the solvent being used. While Nitrile is excellent for handling the dry powder, it fails rapidly when exposed to polar aprotic solvents commonly used to dissolve this compound.

Protection Type	Specification	Causality / Rationale
Engineering Control	Class II Biological Safety Cabinet or Chemical Fume Hood (Face velocity: 80-100 fpm).	Prevents inhalation of irritating dust particles (P261) and captures volatile solvent fumes during reaction setup.
Hand Protection (Dry)	Nitrile Gloves (Minimum 0.11 mm thickness).	Provides a sufficient barrier against the solid chemical with a breakthrough time of >480 minutes for dry particulates.
Hand Protection (Wet)	Butyl Rubber Gloves (Minimum 0.3 mm thickness).	Critical: If dissolving the compound in DMSO or DMF, Nitrile offers zero protection. DMSO will rapidly permeate Nitrile, carrying the dissolved toxic benzimidazole directly into the skin.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1 compliant).	Protects against severe eye irritation (H319) from both dust aerosolization and solvent splashing.
Body Protection	Flame-resistant (FR) Lab Coat.	Protects against static discharge when handling fine powders near flammable organic solvents.

Experimental Protocol: Nucleophilic Substitution (Amination)

Because the 2-chloro position is highly reactive, this compound is frequently subjected to SN​Ar reactions with primary or secondary amines[2]. The following self-validating protocol ensures both high yield and operator safety.

Step 1: System Preparation

• Ensure the fume hood is operational. Purge a dry round-bottom flask with inert gas (Argon or Nitrogen) to prevent ambient moisture from hydrolyzing the 2-chloro group into an inactive 2-hydroxybenzimidazole byproduct.

Step 2: Reagent Loading

• Weigh 1.0 equivalent of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate.

• Transfer the solid directly into the purged flask to minimize dust generation.

Step 3: Solvent and Base Addition

• Dissolve the solid in anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) (approx. 0.2 M concentration). Switch to Butyl rubber gloves before handling these solvents.

• Add 2.0 equivalents of a non-nucleophilic base, such as Potassium Carbonate ( K2​CO3​ ) or N,N-Diisopropylethylamine (DIPEA).

  • Causality: The substitution reaction generates Hydrochloric Acid (HCl) as a byproduct. If left unneutralized, the acidic environment will rapidly cleave the acid-sensitive Boc protecting group, ruining the synthesis.

Step 4: Reaction Execution

• Add 1.2 equivalents of the desired amine nucleophile dropwise.

• Heat the reaction mixture to 70–80°C. Monitor the reaction progress via Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 2–4 hours).

Step 5: Quenching & Workup

• Cool the reaction to room temperature.

• Slowly pour the mixture into ice-cold distilled water. This quenches any unreacted electrophile and precipitates the highly lipophilic Boc-protected product, allowing for easy isolation via vacuum filtration.

Diagram 2: Standard operational workflow for nucleophilic substitution and waste segregation.

Spill Response & Waste Disposal Plan

In the event of an accidental release, immediate and calculated action is required to prevent respiratory exposure and environmental contamination.

Step-by-Step Spill Response

• Evacuation & Assessment: Immediately clear personnel from the immediate area. Assess if the spill is dry powder or a solvent solution.

• Don Advanced PPE: If the spill is outside a fume hood and involves dry powder, don a half-mask respirator with P100 particulate filters before approaching.

• Containment:

  • For Solid Spills: Do NOT dry sweep, as this aerosolizes the irritant. Cover the powder with damp sand or vermiculite.

  • For Liquid Spills: Surround and absorb the liquid with universal chemical absorbent pads.

• Collection: Use non-sparking, anti-static tools to scoop the absorbed material into a compatible, sealable polyethylene container.

• Decontamination: Wash the spill surface with a mild alkaline solution (e.g., 5% Sodium Bicarbonate).

  • Causality: Ambient moisture can cause trace amounts of the chemical to hydrolyze, releasing corrosive HCl gas. The alkaline wash neutralizes this secondary hazard.

Waste Disposal Protocol

tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate contains both a halogen (chlorine) and an organic framework.

• Segregation: It must be strictly segregated into Halogenated Organic Waste containers.

• Labeling: Label clearly with the CAS number (214147-60-1) and the hazard warnings (Harmful, Irritant). Never mix with aqueous acidic waste, as this will trigger Boc-deprotection and potential off-gassing.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 214147-60-1 | tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate - AiFChem [aifchem.com]
• 4. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 5. Benomyl, a benzimidazole fungicide, induces oxidative stress and apoptosis in neural cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 214147-60-1 | tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate | Chlorides | Ambeed.com [ambeed.com]